Cas no 2249169-45-5 (3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone)

• Product Name: 3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone
• CAS No: 2249169-45-5
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 5412817
• PubChem ID: 138023614
• Update Time: 2025-05-18

3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone Chemical and Physical Properties

Names and Identifiers

• Z2960052328
• 2249169-45-5
• EN300-26605533
• 3,3-dimethyl-4-(1-{pyrrolo[1,2-c]pyrimidine-3-carbonyl}piperidin-4-yl)azetidin-2-one
• 3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone

• Inchi： 1S/C18H22N4O2/c1-18(2)15(20-17(18)24)12-5-8-21(9-6-12)16(23)14-10-13-4-3-7-22(13)11-19-14/h3-4,7,10-12,15H,5-6,8-9H2,1-2H3,(H,20,24)
• InChI Key： LWEMIBNOXZNRIS-UHFFFAOYSA-N
• SMILES： N1C(C2CCN(C(C3N=CN4C=CC=C4C=3)=O)CC2)C(C)(C)C1=O

Computed Properties

• Exact Mass: 326.17427596g/mol
• Monoisotopic Mass: 326.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.74±0.60(Predicted)

Additional information on 3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone

Comprehensive Overview of 3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone (CAS No. 2249169-45-5)

In the rapidly evolving field of medicinal chemistry, 3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone (CAS No. 2249169-45-5) has emerged as a compound of significant interest. This heterocyclic molecule combines a pyrrolo[1,2-c]pyrimidine core with a piperidinyl and azetidinone scaffold, making it a versatile candidate for drug discovery. Researchers are particularly intrigued by its potential applications in targeting protein-protein interactions (PPIs) and modulating enzymatic activity, which aligns with current trends in precision medicine.

The structural complexity of 3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone offers unique opportunities for synthetic optimization. Its azetidinone moiety, a four-membered lactam ring, is known for enhancing metabolic stability and bioavailability—a critical factor in the development of orally administered therapeutics. Recent studies highlight the growing demand for small molecules with improved pharmacokinetic profiles, and this compound’s design addresses such needs effectively.

One of the most searched questions in pharmaceutical forums revolves around "novel piperidine derivatives in drug development." Here, CAS No. 2249169-45-5 stands out due to its piperidinyl subunit, which is frequently employed in CNS-targeting agents. While this compound is not yet clinically approved, its structural analogs have shown promise in preclinical models for neurodegenerative diseases, sparking discussions about its potential repurposing.

From a synthetic chemistry perspective, the pyrrolo[1,2-c]pyrimidine component of this molecule is a hotspot for derivatization. Researchers often inquire about "strategies to functionalize fused pyrimidine rings," and this compound serves as an excellent case study. Its electron-rich aromatic system allows for diverse modifications, enabling the fine-tuning of electronic properties and binding affinities—a key consideration in fragment-based drug design (FBDD).

In the context of SEO trends, terms like "azetidinone synthesis" and "pyrrolopyrimidine bioactivity" generate substantial traffic. This underscores the relevance of 3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone as a subject of scientific inquiry. Laboratories focusing on kinase inhibitors or GPCR modulators frequently explore such scaffolds, given their prevalence in signal transduction pathways.

Environmental and regulatory considerations are also paramount. Unlike many high-risk compounds, CAS No. 2249169-45-5 is not classified as hazardous, making it a safer candidate for industrial-scale production. This aligns with the pharmaceutical industry’s shift toward greener chemistry, where non-toxic intermediates are prioritized.

In summary, 3,3-Dimethyl-4-[1-(pyrrolo[1,2-c]pyrimidin-3-ylcarbonyl)-4-piperidinyl]-2-azetidinone represents a convergence of innovative design and practical applicability. Its multifaceted architecture caters to both academic curiosity and industrial demand, positioning it as a noteworthy entity in modern drug discovery pipelines.